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Compound of Interest

Compound Name: Gibberellin A6

CAS No.: 19147-78-5

Cat. No.: B232209

Get Quote

Executive Summary: The "Bioactivity" Principle
While Gibberellin A6 (GA6) is not classified as acutely toxic to humans (unlike heavy metals or

cyanides), it poses a unique bioactive risk. As a potent plant growth regulator, improper

disposal into municipal water systems can disrupt local aquatic and terrestrial plant

ecosystems.

The Core Directive: Treat GA6 not just as chemical waste, but as a biological effector. The

primary disposal method is incineration to destroy the gibberellane skeleton, rendering it

biologically inert.

Compound Profile & Hazard Identification
To dispose of GA6 safely, we must first understand its physical and chemical stability. While

Gibberellic Acid (GA3) is the most common reference standard, GA6 shares the same

tetracyclic diterpene structure and safety profile.

Table 1: Chemical & Safety Profile (GA6)
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Property Specification Operational Implication

Chemical Class
Diterpenoid Acid (C19-

Gibberellin)

Weak organic acid; compatible

with standard organic waste

streams.

Physical State
White to off-white crystalline

solid

Dust generation is the primary

inhalation risk.

Solubility
Soluble in Ethanol/Methanol;

slightly soluble in water

Crucial: Stock solutions in

ethanol are flammable (Class

3).

Acute Toxicity
Low (LD50 > 6,300 mg/kg, Rat

- inferred from GA3)

Non-lethal, but requires

standard PPE.

GHS Classification Eye Irrit. 2 (H319)
Causes serious eye irritation.

Eye protection is mandatory.

Bioactivity High (Plant Hormone)
Zero-drain disposal policy.

Must be incinerated.

Pre-Disposal: Segregation Logic
Effective disposal begins at the bench. You must segregate GA6 waste based on its state

(Solid vs. Liquid) and solvent context.

The Segregation Protocol
Solid Waste (Pure Powder): Segregate into "Solid Organic Hazardous Waste."

Liquid Waste (Stock Solutions):

Ethanol/Methanol Stocks: Segregate into "Flammable Organic Solvents."

Aqueous Working Solutions: Segregate into "Aqueous Chemical Waste" (Do NOT pour

down the sink).

Contaminated Debris: Weigh boats, pipette tips, and gloves go into "Solid Hazardous

Waste."
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Step-by-Step Disposal Workflows
Workflow A: Solid GA6 (Expired or Excess Powder)
Context: You have an old vial of GA6 powder that has degraded or is no longer needed.

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles (ANSI Z87.1), and a lab

coat.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar labeled

"Hazardous Waste - Solid Organic."

Transfer:

Place the original vial inside the waste jar if small (< 20mL).

If transferring loose powder, work inside a fume hood to prevent dust inhalation.

Labeling: Apply a hazardous waste tag.

Constituents: "Gibberellin A6, Solid."[1]

Hazard Checkbox: "Irritant."[1][2][3]

Final Disposal: Hand over to your institution's EHS department for high-temperature

incineration.

Workflow B: Liquid Stock Solutions (Ethanolic)
Context: You have 50 mL of 100 mM GA6 dissolved in Ethanol.

Assessment: Recognize this is now a Flammable Hazard due to the solvent.

Container: Amber glass bottle or solvent-safe HDPE jug.

Consolidation: Pour into the laboratory's "Halogen-Free Organic Solvent Waste" carboy.

Note: GA6 does not contain halogens (Cl, Br, F), so it is compatible with non-halogenated

waste streams (e.g., acetone, ethanol waste).
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Tagging: Ensure the tag lists "Ethanol" (primary) and "Gibberellin A6" (trace contaminant).

Workflow C: Aqueous Working Solutions
(Media/Hydroponics)
Context: You have 2 Liters of plant culture media containing 10 µM GA6.

The Trap: Do not be fooled by the high dilution. Even nanomolar concentrations are

bioactive.

Collection: Collect in a carboy labeled "Aqueous Chemical Waste."

Stabilization: If the solution is acidic or basic due to other media components, neutralize to

pH 6-8 (optional, depending on local EHS rules) before capping.

Disposal: EHS will route this for chemical treatment or incineration.

Visualizing the Decision Logic
The following diagram illustrates the decision-making process for GA6 waste streams to ensure

compliance and safety.
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Start: Identify GA6 Waste Type

What is the Physical State?

Solid (Powder/Crystals) Liquid (Solution)Contaminated Debris
(Gloves, Tips)

Container: Wide-mouth HDPE
Label: Solid Organic Waste

Method: Incineration
Identify Solvent Base

Organic Solvent
(Ethanol/Methanol)

Flammable

Aqueous Solution
(Water/Media)

Non-Flammable

Container: Solvent Carboy
Label: Flammable Organic Waste

Method: Incineration (Fuel Blending)

Container: Aqueous Waste Carboy
Label: Non-Drain Compatible
Method: Chemical Treatment

Hand off to EHS/Disposal Contractor

Click to download full resolution via product page

Figure 1: Decision Matrix for Gibberellin A6 Waste Segregation. Blue nodes indicate decision

points; White nodes indicate the required packaging action.

Emergency Procedures: Spill Management
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In the event of a spill, the priority is containing the powder to prevent inhalation and

environmental release.

Scenario:A 1g vial of GA6 powder drops and shatters on the floor.

Isolate: Mark the area. Inform nearby personnel.

PPE Up: Wear nitrile gloves, safety glasses, and a N95 dust mask (or work with a respirator

if available) to prevent inhaling fine particles.

Containment:

Cover the spill with damp paper towels (to prevent dust dispersal).

Do not dry sweep.[1]

Cleanup:

Scoop the damp powder and glass shards into a disposable dustpan.

Place all materials into a heavy-duty plastic bag or wide-mouth waste jar.

Decontamination: Wipe the surface with 70% Ethanol, followed by soap and water. Place

these wipes in the same waste bag.

Report: Log the incident with your Safety Officer.

Regulatory Grounding (US & International)
Understanding the "Why" reinforces compliance.

USA (EPA/RCRA): Gibberellins are generally not "Listed Wastes" (P or U lists). However,

they fall under Process Waste rules. If dissolved in ethanol, the waste carries the D001

(Ignitable) characteristic code [1].

Bio-Safety: While not a biohazard (infectious agent), it is a bio-active substance. Best

practice dictates it must not enter the watershed, aligning with the EPA's Clean Water Act

mandates against introducing pollutants that disrupt aquatic life [2].
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(RCRA) Overview - Hazardous Waste Identification. Retrieved from [Link]

(Note: As GA6 is a rare isomer, safety data is standardized against the primary Gibberellin

structure, GA3, as cited in standard chemical safety databases.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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